Cas no 23109-05-9 (α-Amanitin)

• Product Name: α-Amanitin
• CAS No: 23109-05-9
• MF: C₃₉H₅₄N₁₀O₁₄S
• MW: 918.97
• MDL: MFCD00215842
• CID: 275064
• PubChem ID: 24890639
• Update Time: 2025-10-29

α-Amanitin Chemical and Physical Properties

Names and Identifiers

• α-Amanitin
• AMANITIN, a-(RG)
• α-Amanitin NEW
• α-Amanitin,cyclo[L-Asparaginyl-4-hydroxy-L-proly-(R-4,5-dihydroxy-L-isoleucyl-6-hydroxy-2-mercapto-L-tryptophylglycyl-L-isoleucylglycyl-L-cysteinyl]cyclic(4-8)-sulfide(R)-S-oxide
• A-AMANITIN
• alpha-amanitin
• alpha-Amanitin, from Amanita Phalloides
• AMANITIN,A
• α-Amatoxin
• 9,18-(Iminoethaniminoethaniminoethaniminomethano)pyrrolo[1',2':8,9][1,5,8,11,14]thiatetraazacyclooctadecino[18,17-b]indole,cyclic peptide deriv.
• Cyclo[L-asparaginyl-4-hydroxy-L-prolyl-(R)-4,5-dihydroxy-L-isoleucyl-6-hydroxy-2-mercapto-L-tryptophylglycyl-L-isoleucylglycyl-L-cysteinyl],cyclic (4®8)-sulfide, (R)-S-oxide
• a-Amanitine
• a-Amatoxin
• alpha-Amanitine
• CBiol_001932
• 9,18-(Iminoethaniminoethaniminoethaniminomethano)pyrrolo[1',2':8,9][1,5,8,11,14]thiatetraazacyclooctadecino[18,17-b]indole Cyclic Peptide Deriv.;Cyclo[L-alpha-aspartyl-(4R)-4-hydroxy-L-prolyl-(4R)-4,5-dihydroxy-L-isoleucyl-6-hydroxy-2-mercapto-L-tryptophylglycyl-L-isoleucylglycyl-L-cysteinyl] Cyclic (4->8)-Thioether (R)-S-Oxide
• BCBcMAP01_000054
• SCHEMBL3506327
• LS-15416
• Bio1_000218
• DTXSID90860291
• SMP1_000013
• alpha -Amanitin
• Amanitin
• 23109-05-9
• Bio1_001196
• .alpha.-Amanitin
• Bio1_000707
• 2-[(2,3-dihydroxy-1-methyl-propyl)-dihydroxy-nonaoxo-sec-butyl-[?]yl]acetamide
• CERAPP_20658
• alpha-Amanitin, from Amanita phalloides, >=90% (HPLC), powder
• CIORWBWIBBPXCG-UHFFFAOYSA-N
• DA-60946

• MDL： MFCD00215842
• Inchi： 1S/C39H54N10O14S/c1-4-16(2)31-36(60)42-11-29(55)43-25-15-64(63)38-21(20-6-5-18(51)7-22(20)46-38)9-23(33(57)41-12-30(56)47-31)44-37(61)32(17(3)27(53)14-50)48-35(59)26-8-19(52)13-49(26)39(62)24(10-28(40)54)45-34(25)58/h5-7,16-17,19,23-27,31-32,46,50-53H,4,8-15H2,1-3H3,(H2,40,54)(H,41,57)(H,42,60)(H,43,55)(H,44,61)(H,45,58)(H,47,56)(H,48,59)/t16-,17-,19+,23-,24-,25-,26-,27-,31-,32-,64?/m0/s1
• InChI Key： CIORWBWIBBPXCG-JAXJKTSHSA-N
• SMILES： C1C=C(O)C=C2NC3S(=O)C[C@@]4(NC(CNC(=O)[C@](NC(=O)CNC(=O)[C@@]([H])(NC(=O)[C@]([H])([C@@H](C)[C@@H](O)CO)NC(=O)[C@@]5([H])N(C(=O)[C@]([H])(CC(N)=O)NC4=O)C[C@H](O)C5)CC=3C=12)([H])[C@@H](C)CC)=O)[H]

Computed Properties

• Exact Mass: 918.35400
• Monoisotopic Mass: 918.354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 64
• Rotatable Bond Count: 7
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -4.4
• Topological Polar Surface Area: 381

Experimental Properties

• Color/Form: White powder
• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 254-255 º C (decomposition)
• Boiling Point: 1622.2±65.0 °C at 760 mmHg
• Flash Point: 934.9±34.3 °C
• Refractive Index: 1.7400 (estimate)
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 400.09000
• LogP: -2.25720
• Solubility: dissolve in water
• Merck: 13,370
• Specific Rotation: D20 +191°
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

α-Amanitin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H310-H330-H373
• Warning Statement： P260-P264-P280-P284-P301 + P310-P302 + P350
• Hazardous Material transportation number：UN 3462 6
• WGK Germany：3
• Hazard Category Code： R26/27/28;R33
• Safety Instruction： 36/37/39-45-36/37-28
• FLUKA BRAND F CODES：8-10-18-21
• RTECS：BD6195000
• Hazardous Material Identification：
• Hazard Level：6.1(a)
• HazardClass：6.1
• PackingGroup：Ⅱ
• Toxicity：LD50 i.p. in albino mice: 0.1 mg/kg (Wieland, Wieland)
• Storage Condition：Powder -20°C 3 years *The compound is unstable in solutions, freshly prepared is recommended.
• Safety Term：6.1(a)
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on α-Amanitin

Comprehensive Analysis of α-Amanitin (CAS No. 23109-05-9): Properties, Applications, and Research Insights

α-Amanitin, identified by its CAS number 23109-05-9, is a cyclic peptide toxin primarily derived from the Amanita genus of mushrooms, notably the deadly death cap mushroom (Amanita phalloides). This compound belongs to the amatoxin family, which has garnered significant attention in biochemical and medical research due to its potent inhibition of RNA polymerase II. The molecular mechanism of α-Amanitin involves binding to the enzyme, effectively halting mRNA synthesis and leading to cell apoptosis. Its unique properties make it a valuable tool for studying transcriptional regulation and developing targeted therapies.

In recent years, α-Amanitin has become a focal point in cancer research, particularly in the development of antibody-drug conjugates (ADCs). Researchers are exploring its potential as a payload in ADCs to selectively target and destroy cancer cells while minimizing off-target effects. This aligns with the growing demand for precision medicine and targeted cancer therapies, topics frequently searched by medical professionals and patients alike. The compound’s high toxicity at low concentrations underscores the need for meticulous handling in laboratory settings, though it remains a non-regulated research chemical under current guidelines.

The structural complexity of α-Amanitin has also made it a subject of interest in synthetic biology and peptide chemistry. Efforts to synthesize analogs or derivatives aim to reduce its inherent toxicity while retaining its biological activity. Such innovations could unlock new applications in drug discovery and molecular biology tools. Notably, the rise of AI-driven drug design has accelerated the exploration of α-Amanitin-like compounds, with computational models predicting novel variants for experimental validation.

From an ecological perspective, α-Amanitin plays a critical role in the defense mechanisms of mushrooms against predators. This natural function has inspired studies into ecological biochemistry and toxin evolution. Public interest in mushroom foraging and mycology has surged, prompting educational campaigns to distinguish between edible and toxic species. Searches for "amanitin poisoning symptoms" and "antidotes for mushroom toxins" highlight the need for accessible scientific information on this topic.

In summary, α-Amanitin (CAS No. 23109-05-9) exemplifies the intersection of natural product chemistry, medical research, and ecological studies. Its dual role as a research tool and a therapeutic candidate continues to drive innovation, while public awareness campaigns address safety concerns related to its natural sources. As scientific advancements unfold, this compound will likely remain a key player in multiple disciplines.